1,2,3-Trichloro-4-(1,1-difluoroethyl)benzene

• IUPAC Name: 1,2,3-trichloro-4-(1,1-difluoroethyl)benzene
• InChI: InChI=1S/C8H5Cl3F2/c1-8(12,13)4-2-3-5(9)7(11)6(4)10/h2-3H,1H3
• InChI Key: PPSKPPQEBYJQNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C(=C(C=C1)Cl)Cl)Cl)(F)F
• Molecular Formula: C8H5Cl3F2
• Molecular Weight: 245.5 g/mol

Description

1,2,3-Trichloro-4-(1,1-difluoroethyl)benzene is an organic molecule with the chemical formula C8H5Cl3F2. It is a derivative of benzene with three chloride substituents and a difluoroethyl group.

Molecular Structure Analysis

The molecule contains a total of 18 atoms: 5 Hydrogen atoms, 8 Carbon atoms, 2 Fluorine atoms, and 3 Chlorine atoms. The carbon atoms in the chemical structure are implied to be located at the corner(s) and hydrogen atoms attached to carbon atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,3-Trichloro-4-(1,1-difluoroethyl)benzene include its molecular formula, C8H5Cl3F2, and its molecular weight. More specific properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Surface Covalent Organic Frameworks

The formation of surface covalent organic frameworks (COFs) using reactions involving benzene derivatives, similar to 1,2,3-Trichloro-4-(1,1-difluoroethyl)benzene, has been observed. For instance, the reaction between 1,3,5-tris(4-hydroxyphenyl)benzene and benzene-1,3,5-tricarbonyl trichloride leads to polyester condensation, forming a novel COF on an Au(111) surface. This is characterized by STM and XPS, revealing hexagonal cavities approximately 2 nm in size (Marele et al., 2012).

Synthesis of Triazole Compounds

A method for synthesizing 1-(2,6-dichloro-4-trifluoromethylphenyl)-4-alkyl-1H-[1,2,3]-triazoles using a reaction involving benzene derivatives has been reported. This involves room temperature 1,3-dipolar cycloaddition of (2-azido-1,3-dichloro-5-trifluoromethyl)benzene with terminal alkynes. The reactions are highly regioselective, leading to 1,4-disubstituted products (Hu et al., 2008).

Ionization Energy Studies

Mass-analyzed-threshold-ionization (MATI) spectroscopy has been applied to investigate the ionic properties of 1,3-dichloro-2-fluorobenzene and related compounds. The study includes ionic ground state investigation and the determination of adiabatic ionization energies, providing insight into the electronic properties of these compounds (Krüger et al., 2015).

Trifluoromethylation of Aromatic Compounds

Research into the trifluoromethylation of aromatic compounds using hypervalent iodine reagents has been conducted. Methyltrioxorhenium acts as a catalyst for the electrophilic trifluoromethylation, which is an important process in the development of pharmaceuticals and agrochemicals (Mejía & Togni, 2012).

Catalysis in Organic Synthesis

Benzene derivatives have been used in the synthesis of various organic compounds. For example, 1,3,5-Tris(hydrogensulfato) benzene (THSB) has been used as a catalyst for the synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols) through condensation reactions, demonstrating the versatility of these compounds in synthetic chemistry (Karimi-Jaberi et al., 2012).

Nuclear Magnetic Resonance Studies

Nuclear magnetic resonance (NMR) spectroscopy has been employed to study the molecular structure and dynamics of trisubstituted benzenes. These studies provide important insights into the electronic and spatial configurations of these molecules (Furuyama et al., 1970).